![molecular formula C21H26ClN3O2 B5346253 N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(3-chloro-4-hydroxyphenyl)acetamide](/img/structure/B5346253.png)
N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(3-chloro-4-hydroxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(3-chloro-4-hydroxyphenyl)acetamide, commonly known as AC-262,536, is a selective androgen receptor modulator (SARM) that has gained attention in recent years due to its potential applications in the field of sports medicine and muscle wasting diseases. AC-262,536 has shown promising results in animal studies, and its mechanism of action suggests that it may have advantages over traditional anabolic steroids.
Mechanism of Action
AC-262,536 works by selectively binding to androgen receptors in muscle and bone tissue. This selective binding allows AC-262,536 to have anabolic effects on muscle and bone tissue without affecting other organs and tissues, such as the prostate gland, which can be negatively affected by traditional anabolic steroids.
Biochemical and Physiological Effects:
AC-262,536 has been shown to increase muscle mass and strength in animal studies. Additionally, it has been shown to increase bone density and improve bone health. AC-262,536 has also been shown to have a positive effect on insulin sensitivity and glucose metabolism, which may have implications for the treatment of type 2 diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using AC-262,536 in lab experiments is its selectivity for androgen receptors in muscle and bone tissue. This selectivity allows researchers to study the effects of anabolic compounds on muscle and bone tissue without the negative side effects associated with traditional anabolic steroids. However, one limitation of using AC-262,536 in lab experiments is its relatively new status as a research compound, which means that there is limited data available on its long-term effects and safety.
Future Directions
There are several potential future directions for research on AC-262,536. One area of research could focus on its potential use in the treatment of muscle wasting diseases, such as muscular dystrophy. Another area of research could focus on its potential use in the treatment of osteoporosis and other bone disorders. Additionally, further research could be conducted to better understand the long-term effects and safety of AC-262,536.
Synthesis Methods
The synthesis of AC-262,536 involves several steps, including the reaction of 3-chloro-4-hydroxybenzaldehyde with methylamine to form 3-chloro-4-(methylamino)benzaldehyde, which is then reacted with 2-(2-oxo-2-azacyclopentyl)acetic acid to form the final product.
Scientific Research Applications
AC-262,536 has been primarily studied for its potential use in increasing muscle mass and strength in athletes and individuals with muscle wasting diseases. Animal studies have shown that AC-262,536 can increase muscle mass and strength without the negative side effects associated with traditional anabolic steroids. Additionally, AC-262,536 has been studied for its potential use in the treatment of osteoporosis, as it has been shown to increase bone density in animal studies.
properties
IUPAC Name |
N-[[2-(azocan-1-yl)pyridin-3-yl]methyl]-2-(3-chloro-4-hydroxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClN3O2/c22-18-13-16(8-9-19(18)26)14-20(27)24-15-17-7-6-10-23-21(17)25-11-4-2-1-3-5-12-25/h6-10,13,26H,1-5,11-12,14-15H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAFLXVHFGVKHAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CCC1)C2=C(C=CC=N2)CNC(=O)CC3=CC(=C(C=C3)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.